Cas no 6416-57-5 (1,3-Benzenediamine,4-[2-(1-naphthalenyl)diazenyl]-)

1,3-Benzenediamine,4-[2-(1-naphthalenyl)diazenyl]- is an azo dye intermediate characterized by its aromatic amine and diazenyl functional groups. The compound features a naphthalene moiety linked to a benzene diamine core via an azo bridge, imparting strong chromophoric properties suitable for dye synthesis. Its molecular structure allows for selective reactivity in coupling reactions, making it valuable for producing high-performance pigments and dyes with enhanced lightfastness and thermal stability. The presence of multiple amine groups further enables derivatization for tailored applications in textile, ink, and specialty coatings. This intermediate is typically handled under controlled conditions due to its sensitivity to oxidation and potential reactivity.

1,3-Benzenediamine,4-[2-(1-naphthalenyl)diazenyl]- structure

6416-57-5 structure

Product Name:1,3-Benzenediamine,4-[2-(1-naphthalenyl)diazenyl]-

CAS No:6416-57-5

MF:C₁₆H₁₄N₄

MW:262.30916261673

MDL:MFCD00009689

CID:504223

PubChem ID:62608

Update Time:2025-06-08

1,3-Benzenediamine,4-[2-(1-naphthalenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzenediamine,4-[2-(1-naphthalenyl)diazenyl]-
- 4-(naphthalen-1-yldiazenyl)benzene-1,3-diamine
- Fat Brown RR
- SOLVENT BROWN 1
- 4-[(E)-naphthalen-1-yldiazenyl]benzene-1,3-diamine
- C.I. 11285
- C.I. Solvent Brown 1
- C.I. Solvent Brown PR
- 1,3-Benzenediamine, 4-(2-(1-naphthalenyl)diazenyl)-
- 1-(2,4-diaminophenylazo) naphthalene
- Organol Brown 2R
- SCHEMBL592568
- Resinol Brown RRN
- 4-(1-Naphthalenylazo)-1,3-phenylenediamine
- CHEBI:82536
- AKOS015894768
- Lithofor Brown A
- MFCD00009689
- NS00021299
- Hned rozpoustedlova 1 [Czech]
- 4-(1-Naphthylazo)benzene-1,3-diamine
- Grasan Brown DT new
- Sudan Brown YR
- Fat Brown RR, Dye content 95 %
- C19528
- 1-Naphthalenazo-2',4'-diaminobenzene
- 4-[2-(1-Naphthalenyl)diazenyl]-1,3-benzenediamine
- Q27156048
- Fat Brown 2G
- Sudan Brown RR
- Fat Brown 2R
- m-Phenylenediamine, 4-(1-naphthylazo)-
- 1,3-Benzenediamine, 4-(1-naphthalenylazo)-
- DTXSID0064339
- Organol 2R
- Hned rozpoustedlova 1
- 6416-57-5
- 4-(1-Naphthylazo)-m-phenylenediamine
- Silotras Brown TRN
- Resinol RRN
- SUDAN BROWN RR [IARC]
- Typogen Brown N
- Hexatype Brown N
- Hned sudan RR [Czech]
- 1,3-Benzenediamine, 4-[2-(1-naphthalenyl)diazenyl]-
- EINECS 229-127-1
- Fat brown RR (C.I. 11285) for microscopy
- Hned sudan RR
- UNII-0AL30EZ5L1
- FAT BROWN
- 0AL30EZ5L1
- BRN 0658518
- AHWMWMNEYBHQNL-UHFFFAOYSA-N
- MDL： MFCD00009689
- Inchi： 1S/C16H14N4/c17-12-8-9-16(14(18)10-12)20-19-15-7-3-5-11-4-1-2-6-13(11)15/h1-10H,17-18H2/b20-19+
- InChI Key： AHWMWMNEYBHQNL-FMQUCBEESA-N
- SMILES： N(/C1=CC=CC2=CC=CC=C21)=N\C1C=CC(=CC=1N)N

Computed Properties

Exact Mass: 262.12202
Monoisotopic Mass: 262.121846
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 343
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 76.8
Surface Charge: 0
Tautomer Count: 12
XLogP3: 3.6

Experimental Properties

Color/Form: Not determined
Density: 1.1790 (rough estimate)
Melting Point: 147-158 °C(lit.)
Boiling Point: 395.56°C (rough estimate)
Flash Point: 269.2°C
Refractive Index: 1.6000 (estimate)
PSA: 76.76
Solubility: Not determined

1,3-Benzenediamine,4-[2-(1-naphthalenyl)diazenyl]- Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-36
RTECS：ST2900000
Hazardous Material Identification：

1,3-Benzenediamine,4-[2-(1-naphthalenyl)diazenyl]- Pricemore >>

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